molecular formula C7H4BrClN2 B6252139 3-bromo-6-chloro-4-methylpyridine-2-carbonitrile CAS No. 1186637-53-5

3-bromo-6-chloro-4-methylpyridine-2-carbonitrile

Cat. No. B6252139
CAS RN: 1186637-53-5
M. Wt: 231.5
InChI Key:
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Description

“3-bromo-6-chloro-4-methylpyridine-2-carbonitrile” is a chemical compound with the molecular formula C6H2BrClN2 . It is a derivative of pyridine, which is a basic heterocyclic organic compound similar to benzene and pyrrole but with one CH group replaced by a nitrogen atom .


Synthesis Analysis

The synthesis of “3-bromo-6-chloro-4-methylpyridine-2-carbonitrile” and similar compounds has been reported in scientific literature . For example, an optimized strategy for the synthesis of potent p38α mitogen-activated protein kinase inhibitors starting from 2-fluoro-4-methylpyridine has been reported . This strategy avoids the use of palladium as a catalyst and is more diverse and versatile .


Molecular Structure Analysis

The molecular structure of “3-bromo-6-chloro-4-methylpyridine-2-carbonitrile” consists of a pyridine ring substituted with a bromine atom, a chlorine atom, a methyl group, and a carbonitrile group . The average mass of this compound is 206.468 Da and the monoisotopic mass is 204.929382 Da .

Safety and Hazards

This compound is considered hazardous. It is harmful in contact with skin and if inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-6-chloro-4-methylpyridine-2-carbonitrile involves the introduction of bromine, chlorine, and cyano groups onto a pyridine ring.", "Starting Materials": [ "4-methylpyridine-2-carboxylic acid", "thionyl chloride", "sodium cyanide", "bromine", "chlorine" ], "Reaction": [ "4-methylpyridine-2-carboxylic acid is reacted with thionyl chloride to form 4-methylpyridine-2-carbonyl chloride.", "4-methylpyridine-2-carbonyl chloride is then reacted with sodium cyanide to form 4-methylpyridine-2-carbonitrile.", "The resulting 4-methylpyridine-2-carbonitrile is then reacted with bromine and chlorine in the presence of a catalyst such as iron or aluminum chloride to form 3-bromo-6-chloro-4-methylpyridine-2-carbonitrile." ] }

CAS RN

1186637-53-5

Product Name

3-bromo-6-chloro-4-methylpyridine-2-carbonitrile

Molecular Formula

C7H4BrClN2

Molecular Weight

231.5

Purity

95

Origin of Product

United States

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